Technical Documentation Center

2-Amino-N,3-diphenylpropanamide hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Amino-N,3-diphenylpropanamide hydrochloride
  • CAS: 857770-81-1

Core Science & Biosynthesis

Foundational

Technical Monograph: 2-Amino-N,3-diphenylpropanamide Hydrochloride

This technical guide details the chemical structure, synthesis, and application of 2-Amino-N,3-diphenylpropanamide hydrochloride , commonly known as L-Phenylalanine Anilide Hydrochloride (H-Phe-NHPh·HCl). Part 1: Molecul...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the chemical structure, synthesis, and application of 2-Amino-N,3-diphenylpropanamide hydrochloride , commonly known as L-Phenylalanine Anilide Hydrochloride (H-Phe-NHPh·HCl).

Part 1: Molecular Architecture & Physicochemical Profile

This compound is a synthetic amide derivative of the amino acid L-phenylalanine, where the C-terminal carboxylic acid is amidated with aniline (phenylamine). It serves as a chromogenic substrate precursor and a structural probe for serine proteases, particularly chymotrypsin-like enzymes.

Chemical Identity
ParameterDetail
IUPAC Name (2S)-2-Amino-N,3-diphenylpropanamide hydrochloride
Common Name L-Phenylalanine anilide hydrochloride (H-Phe-NHPh[1]·HCl)
Molecular Formula

(Salt) /

(Free Base)
Molecular Weight 276.76 g/mol (HCl Salt) / 240.30 g/mol (Free Base)
Chirality L-isomer (S-configuration at

-carbon)
Solubility Soluble in Methanol, DMSO, Water (moderate); Insoluble in non-polar organics (Hexane, Et₂O)
Structural Analysis

The molecule consists of three distinct domains:

  • Hydrophobic Core: The benzyl side chain (Phe) at position 3, providing affinity for the S1 hydrophobic pocket of chymotrypsin.

  • Scissile Bond: The amide bond (–CO–NH–) connecting the phenylalanine backbone to the aniline ring. This is the site of enzymatic hydrolysis.

  • Leaving Group: The aniline moiety. Upon hydrolysis, aniline is released. While less chromogenic than p-nitroaniline (yellow), the release of aniline can be monitored via UV absorbance at 280 nm or diazotization assays.

Part 2: Synthetic Pathways & Process Optimization

The synthesis requires orthogonal protection to prevent polymerization. The standard protocol utilizes Boc-chemistry (tert-butyloxycarbonyl) due to the acid-lability required for the final deprotection step, which yields the hydrochloride salt directly.

Reaction Scheme (DOT Diagram)

Synthesis Start Boc-L-Phe-OH (Protected AA) Reagents 1. IBCF / NMM (Activation) 2. Aniline Start->Reagents -15°C, THF Inter Intermediate: Boc-Phe-NHPh Reagents->Inter Mixed Anhydride Coupling Deprotect 4M HCl / Dioxane (Deprotection) Inter->Deprotect Acidolysis Product Product: H-Phe-NHPh·HCl Deprotect->Product Precipitation

Caption: Figure 1. Step-wise synthesis via Mixed Anhydride Coupling using Isobutyl Chloroformate (IBCF) and N-Methylmorpholine (NMM).

Detailed Protocol: Mixed Anhydride Method

Rationale: Aniline is a weak nucleophile. The mixed anhydride method (using IBCF) generates a highly reactive electrophile, ensuring efficient coupling without the racemization risks sometimes associated with DCC/DMAP in this specific steric context.

Step 1: Coupling (Formation of Boc-Phe-NHPh)
  • Dissolution: Dissolve Boc-L-Phe-OH (10 mmol, 2.65 g) in anhydrous THF (50 mL) under nitrogen.

  • Activation: Cool to -15°C (ice/salt bath). Add N-Methylmorpholine (NMM) (10 mmol, 1.1 mL).

  • Anhydride Formation: Dropwise add Isobutyl Chloroformate (IBCF) (10 mmol, 1.3 mL). Stir for 15 minutes. Critical: Maintain temperature below -10°C to prevent disproportionation of the anhydride.

  • Amidation: Add Aniline (10 mmol, 0.91 mL) dissolved in minimal THF.

  • Reaction: Allow to warm to room temperature (RT) and stir for 4–6 hours.

  • Workup: Evaporate THF. Redissolve residue in Ethyl Acetate (EtOAc). Wash sequentially with 5% citric acid, sat. NaHCO₃, and brine.[2] Dry over MgSO₄ and concentrate.

Step 2: Deprotection (Formation of HCl Salt)
  • Dissolution: Dissolve the crude Boc-Phe-NHPh in minimal 1,4-Dioxane or EtOAc .

  • Acidolysis: Add 4M HCl in Dioxane (10 equivalents). Stir at RT for 30–60 minutes.

  • Precipitation: The product often precipitates as a white solid. If not, add cold Diethyl Ether to induce crystallization.

  • Isolation: Filter the solid, wash with ether, and dry under vacuum.

Part 3: Analytical Validation & Quality Control

Trustworthiness in chemical biology relies on rigorous characterization. The following data confirms the structure.

Expected 1H NMR Data (DMSO-d6, 400 MHz)
Shift (

ppm)
MultiplicityIntegrationAssignment
10.80 Singlet (s)1HAmide NH (Anilide) - Highly downfield due to phenyl ring conjugation.
8.40 Broad Singlet3HAmine

(N-terminus salt).
7.60 – 7.00 Multiplet (m)10HAromatic Protons (5 from Phe side chain + 5 from Aniline).
4.35 Triplet/Multiplet1H

-CH
(Chiral center).
3.20, 3.05 Doublet of Doublets2H

-CH₂
(Benzylic protons).
HPLC Purity Check
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax, 5µm, 4.6 x 150mm).

  • Mobile Phase A: Water + 0.1% TFA.

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection: UV at 254 nm (Aromatic) and 214 nm (Peptide bond).

  • Retention Time: Expect elution later than free Phenylalanine due to the hydrophobicity of the two phenyl rings.

Part 4: Bio-Application: Protease Kinetic Assays

This compound mimics the natural peptide bond cleaved by Chymotrypsin (EC 3.4.21.1). Unlike simple esters, the anilide bond is electronically similar to a peptide bond, making it a "true" substrate mimic.

Enzymatic Mechanism (DOT Diagram)

Kinetics E Enzyme (Chymotrypsin) ES Michaelis Complex (ES) E->ES Binding (k1) S Substrate (H-Phe-NHPh) S->ES Acyl Acyl-Enzyme Intermediate ES->Acyl Acylation (k2) Acyl->E Deacylation (k3) + H2O P1 Product 1 (Aniline) Acyl->P1 Release P2 Product 2 (L-Phenylalanine) Acyl->P2

Caption: Figure 2. Kinetic pathway of Chymotrypsin-mediated hydrolysis. The release of Aniline (P1) is the rate-limiting step often monitored in kinetic studies.

Assay Protocol
  • Buffer: 50 mM Tris-HCl, pH 7.8, 10 mM CaCl₂ (Calcium stabilizes Chymotrypsin).

  • Substrate Stock: Prepare 10 mM H-Phe-NHPh·HCl in DMSO.

  • Reaction:

    • Add 980 µL Buffer to cuvette.

    • Add 10 µL Substrate Stock (Final: 100 µM).

    • Initiate with 10 µL

      
      -Chymotrypsin (1 µM stock).
      
  • Monitoring:

    • While p-nitroanilides are yellow (

      
      ), unsubstituted anilides require monitoring at 240–250 nm  (where aniline absorbs more strongly than the amide) or using a secondary derivatization (e.g., diazotization) if high sensitivity is needed.
      
    • Note: For high-throughput screening, the p-nitro derivative is preferred. The unsubstituted anilide described here is often used in Structure-Activity Relationship (SAR) studies to probe steric tolerance of the S1' subsite.

References

  • IUPAC Nomenclature of Organic Chemistry. (2013). Amides and derivatives of amino acids.

  • National Center for Biotechnology Information (PubChem). L-Phenylalanine derivatives and Chymotrypsin Kinetics. PubChem Compound Summary.[3]

  • Bachem. Peptide Synthesis Guide: Mixed Anhydride Method.

  • Sigma-Aldrich. Enzymatic Assay of Chymotrypsin.

Sources

Exploratory

Phenylalanine anilide vs Phenylalaninamide structural difference

Structural Divergence, Synthetic Methodologies, and Bio-Analytical Applications Executive Summary This technical guide delineates the critical distinctions between Phenylalaninamide (Phe-NH₂) and Phenylalanine Anilide (P...

Author: BenchChem Technical Support Team. Date: February 2026

Structural Divergence, Synthetic Methodologies, and Bio-Analytical Applications

Executive Summary

This technical guide delineates the critical distinctions between Phenylalaninamide (Phe-NH₂) and Phenylalanine Anilide (Phe-NHPh) . While both share the L-phenylalanine scaffold, the substitution of the amide nitrogen dictates profound differences in electronic character, steric topology, and biological utility. Phenylalaninamide serves primarily as a polar, hydrogen-bonding fragment in peptidomimetics, whereas Phenylalanine Anilide (specifically its p-nitro derivatives) functions as a "privileged scaffold" for chromogenic protease assays due to the unique leaving-group lability of the aniline moiety.

Molecular Architecture & Physicochemical Divergence[1]

The core difference lies at the C-terminus. In Phenylalaninamide, the carboxyl group is condensed with ammonia (


); in Phenylalanine Anilide, it is condensed with aniline (

).
1.1 Electronic Modulation

The electronic environment of the amide bond is the primary driver of functional difference.

  • Phenylalaninamide (Primary Amide): The nitrogen lone pair delocalizes into the carbonyl oxygen, creating a standard resonance structure with significant double-bond character. The

    
     protons are weak acids (
    
    
    
    ).
  • Phenylalanine Anilide (N-Aryl Amide): The phenyl ring attached to the nitrogen exerts a strong electron-withdrawing effect (inductive and resonance). The nitrogen lone pair is competitively delocalized into both the carbonyl and the N-phenyl ring.

    • Consequence: The N-H bond in the anilide is more acidic (

      
      ) than the primary amide.
      
    • Consequence: The carbonyl oxygen is slightly less basic due to reduced donation from the nitrogen.

1.2 Steric Topology & Pi-Stacking
  • Phe-NH₂: The C-terminus is compact. It acts as a dual H-bond donor and acceptor, typically solvated by water or interacting with polar residues (Asp/Glu) in receptor pockets.

  • Phe-NHPh: The C-terminus is bulky and hydrophobic. The N-phenyl ring introduces a rigid planar element capable of

    
     T-stacking  or parallel displaced stacking  with the phenylalanine side chain (intramolecular) or receptor aromatic residues (intermolecular).
    
1.3 Physicochemical Comparison Table
PropertyPhenylalaninamide (Phe-NH₂)Phenylalanine Anilide (Phe-NHPh)
Formula


Mol. Weight ~164.2 g/mol ~240.3 g/mol
LogP (Est.) ~0.3 (Hydrophilic)~2.1 (Lipophilic)
H-Bond Donors 3 (Amine + Amide

)
2 (Amine + Amide

)
UV Absorbance

nm (Phe ring)

nm (Anilide overlap)
Leaving Group Ammonia (

conj. acid 9.[1]24)
Aniline (

conj. acid 4.6)
Synthetic Pathways & Process Chemistry[3]

Synthesis of the anilide is significantly more challenging than the primary amide due to the reduced nucleophilicity of aniline compared to ammonia.

2.1 Graphviz: Synthetic Logic Flow

SynthesisFlow cluster_0 Starting Material cluster_1 Activation Strategy cluster_2 Nucleophilic Attack cluster_3 Product BocPhe Boc-L-Phe-OH (Protected AA) MixedAnh Mixed Anhydride (IBCF / NMM) BocPhe->MixedAnh ActiveEst Active Ester (EDC / HOBt) BocPhe->ActiveEst PheNH2 Boc-Phe-NH2 (Primary Amide) MixedAnh->PheNH2 + NH3 (Gas/Aq) PheAnilide Boc-Phe-NHPh (Anilide) ActiveEst->PheAnilide + Aniline (Requires Catalyst/Heat) NH3 Ammonia (NH3) High Nucleophilicity NH3->PheNH2 Aniline Aniline (Ph-NH2) Low Nucleophilicity Aniline->PheAnilide

Figure 1: Synthetic divergence. Note that aniline coupling often requires stronger activation (e.g., EDC/HOBt or HATU) compared to the simple mixed anhydride methods sufficient for primary amides.

2.2 Synthetic Protocol: L-Phenylalanine Anilide (via EDC Coupling)

Rationale: Aniline is a poor nucleophile. Direct thermal condensation fails or causes racemization. We use EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) to activate the carboxylate, with HOBt (Hydroxybenzotriazole) to suppress racemization.

Materials:

  • N-Boc-L-Phenylalanine (1.0 eq)

  • Aniline (1.1 eq)

  • EDC.HCl (1.2 eq)

  • HOBt (1.2 eq)

  • DIPEA (Diisopropylethylamine) (2.0 eq)

  • Solvent: DMF (Dimethylformamide) or DCM (Dichloromethane)

Step-by-Step Protocol:

  • Activation: Dissolve Boc-L-Phe-OH (5 mmol) in dry DCM (20 mL) under nitrogen. Add HOBt (6 mmol) and EDC.HCl (6 mmol). Stir at

    
     for 15 minutes. Mechanism: Formation of the O-acylisourea intermediate.
    
  • Coupling: Add Aniline (5.5 mmol) and DIPEA (10 mmol) dropwise. Allow the reaction to warm to room temperature and stir for 12–18 hours.

  • Workup: Dilute with Ethyl Acetate (100 mL). Wash sequentially with:

    • 1M HCl (removes unreacted aniline and DIPEA).

    • Sat.

      
       (removes unreacted acid).
      
    • Brine.

  • Deprotection: Treat the isolated Boc-Phe-NHPh with TFA/DCM (1:1) for 1 hour to yield the free amine salt.

  • Validation: HPLC purity check (C18 column, Water/ACN gradient).

Biological & Pharmacological Implications[4][5]

The most critical application difference is in protease profiling .

3.1 The "Chromogenic Switch" (Chymotrypsin)

Phenylalaninamide is a poor substrate for spectrophotometric assays because the leaving group (


) is invisible in UV-Vis. Phenylalanine Anilide (specifically p-nitroanilide, Phe-pNA) is the gold standard.
  • Mechanism: Chymotrypsin targets the aromatic side chain of Phe. It attacks the carbonyl carbon.

  • Leaving Group: The collapse of the tetrahedral intermediate expels the amine.

    • Phe-NH₂: Expels

      
       (Colorless).
      
    • Phe-pNA: Expels p-nitroaniline (Yellow,

      
       nm).
      
3.2 Graphviz: Protease Hydrolysis Mechanism

Hydrolysis Enzyme Chymotrypsin (Ser-195 Nucleophile) Complex Michaelis Complex (E-S) Enzyme->Complex Substrate Phe-Anilide (Substrate) Substrate->Complex Tetrahedral Tetrahedral Intermediate (Oxyanion Hole Stabilization) Complex->Tetrahedral Nucleophilic Attack AcylEnzyme Acyl-Enzyme (Covalent Bond) Tetrahedral->AcylEnzyme Collapse & Expulsion Product1 Aniline Released (Signal Readout) AcylEnzyme->Product1 Leaving Group Product2 L-Phenylalanine (Hydrolyzed) AcylEnzyme->Product2 Deacylation (H2O)

Figure 2: Kinetic mechanism of Chymotrypsin with Phe-Anilide. The release of the aniline (Product 1) is the rate-limiting step for signal detection, though deacylation is often rate-limiting for turnover.

Experimental Protocol: Kinetic Assay (Chymotrypsin)

Objective: Determine


 and 

for Chymotrypsin using N-Succinyl-Phe-p-nitroanilide (SPNA). Note: Simple Phe-Anilide is often N-blocked (Acetyl or Succinyl) to mimic the peptide chain and improve solubility/binding.
  • Buffer Prep: 50 mM Tris-HCl, 10 mM

    
    , pH 7.8.
    
  • Substrate Stock: Dissolve SPNA in DMSO to 100 mM. Dilute to working concentrations (0.05 – 2.0 mM) in buffer.

  • Enzyme Prep: Solubilize

    
    -Chymotrypsin (bovine pancreas) in 1 mM HCl (prevents autolysis) to 1 mg/mL.
    
  • Reaction:

    • In a 96-well plate, add 190 µL Substrate solution.

    • Initiate with 10 µL Enzyme solution.

  • Detection: Monitor Absorbance at 410 nm every 10 seconds for 5 minutes at

    
    .
    
  • Analysis: Plot Initial Velocity (

    
    ) vs. [Substrate]. Fit to Michaelis-Menten equation.
    
References
  • Erlanger, B. F., et al. (1961). "The preparation and properties of two new chromogenic substrates of trypsin." Archives of Biochemistry and Biophysics. Link

  • Fersht, A. (1985). Enzyme Structure and Mechanism. W.H. Freeman. (Classic text on Chymotrypsin mechanism and leaving group effects).
  • Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews. Link

  • Hedstrom, L. (2002). "Serine protease mechanism and specificity." Chemical Reviews. Link

  • Baggio, R., et al. (2024).[2] "Structure–activity characteristics of phenylalanine analogs selectively transported by L-type amino acid transporter 1 (LAT1)." Scientific Reports. Link

Sources

Foundational

Chemical Biology of Phenylalanine Anilide Derivatives: From Protease Substrates to Supramolecular Therapeutics

Executive Summary Phenylalanine anilide derivatives represent a privileged scaffold in medicinal chemistry, bridging the gap between simple peptidomimetics and complex supramolecular assemblies. Defined by the coupling o...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Phenylalanine anilide derivatives represent a privileged scaffold in medicinal chemistry, bridging the gap between simple peptidomimetics and complex supramolecular assemblies. Defined by the coupling of a phenylalanine residue to an aniline moiety, these compounds exploit the hydrophobic "lock-and-key" recognition of the phenylalanine side chain (benzyl group) while utilizing the anilide group to modulate electronic properties, bioavailability, and proteolytic stability.

This technical guide analyzes the biological activity of these derivatives across three critical domains: Protease Modulation (specifically Chymotrypsin and DPP-4), Antimicrobial Potency (membrane disruption and quorum sensing), and Supramolecular Self-Assembly .

Structural Basis & Structure-Activity Relationship (SAR)

The biological versatility of phenylalanine anilides stems from their ability to mimic the transition state of peptide bond hydrolysis while offering tunable electronic properties via the aromatic anilide ring.

The Pharmacophore Triad
  • The Hydrophobic Anchor (P1 Position): The phenylalanine benzyl side chain targets the S1 hydrophobic pocket of serine proteases (e.g., Chymotrypsin, Cathepsin G).

  • The Anilide "Warhead":

    • Substrates: Electron-withdrawing groups (e.g., p-nitro) destabilize the amide bond, facilitating enzymatic cleavage for colorimetric assays.

    • Inhibitors:[1][2][3][4][5] Electron-donating or sterically bulky groups stabilize the bond, creating competitive inhibitors that occupy the active site without being hydrolyzed.

  • The N-Terminal Cap: Acylation (Acetyl, Tosyl, Fmoc) prevents aminopeptidase degradation and modulates solubility.

Visualization: SAR Logic

SAR_Logic Core Phenylalanine Anilide Core Scaffold P1 Phenylalanine Side Chain (Benzyl Group) Core->P1 Anilide Anilide Moiety (Ar-NH-CO-) Core->Anilide N_Term N-Terminus (R-CO-NH-) Core->N_Term S1_Fit S1 Pocket Recognition (Hydrophobic Interaction) P1->S1_Fit Primary Specificity Electronic Electronic Tuning (Hammett u03c3 constants) Anilide->Electronic Leaving Group Ability Stability Metabolic Stability & Solubility N_Term->Stability Protease Resistance

Caption: Structural dissection of Phenylalanine Anilides showing the functional role of each moiety in biological recognition.

Protease Modulation: The Chymotrypsin Paradigm

Phenylalanine anilides are the gold standard for probing chymotrypsin-like serine proteases. The mechanism relies on the enzyme's preference for large hydrophobic residues at the P1 position.

Mechanism of Action[6]
  • Binding: The benzyl group of phenylalanine inserts into the hydrophobic S1 slit of the enzyme.

  • Acylation: The catalytic triad (Ser195, His57, Asp102) attacks the anilide carbonyl.

  • Release (Colorimetric): If the derivative is a substrate (e.g., N-Succinyl-Phe-p-nitroanilide), the p-nitroaniline is released, absorbing strongly at 410 nm.

  • Inhibition: Derivatives with stable anilide bonds (e.g., N-Tosyl-Phe-Anilide) act as competitive inhibitors (

    
     often in the nanomolar range), effectively "clogging" the active site.
    

Technical Insight: The introduction of electrophilic traps (e.g., aldehydes or chloromethyl ketones) to the phenylalanine anilide scaffold can convert reversible inhibitors into irreversible suicide substrates.

Data: Kinetic Parameters of Phe-Anilide Derivatives

Table 1: Comparative Kinetics against Bovine


-Chymotrypsin
Compound StructureRole

(

)

(mM)

(

)
Biological Outcome
Suc-Phe-pNA Substrate0.0152.17.1Slow hydrolysis; baseline chromogenic substrate.
Suc-Ala-Ala-Pro-Phe-pNA Substrate45.00.031,500,000Extended peptide chain optimizes S2-S4 binding, drastically increasing efficiency.
Tosyl-Phe-Anilide InhibitorN/A

N/ACompetitive inhibition; stable amide bond resists hydrolysis.
Fmoc-Phe-Anilide Self-AssemblyN/AN/AN/AForms hydrogels; steric bulk prevents enzyme access.

Antimicrobial & Quorum Sensing Activity[5]

Beyond enzyme kinetics, phenylalanine anilides exhibit potent antimicrobial properties, particularly against Gram-positive bacteria.

Membrane Disruption (Supramolecular Mechanism)

Hydrophobic phenylalanine anilide derivatives (especially Fmoc-Phe-Anilide) can self-assemble into nanofibers. These structures mimic cationic antimicrobial peptides (AMPs).

  • Target: Bacterial cell membrane.[6]

  • Mechanism: The nanofibers insert into the lipid bilayer, causing depolarization and pore formation.

  • Selectivity: Higher efficacy against S. aureus (Gram-positive) due to the lack of an outer lipopolysaccharide membrane which protects Gram-negatives like E. coli.

Quorum Sensing Inhibition (QSI)

Recent studies indicate that phenylalanine derivatives bearing hydroxamic acid or specific anilide modifications interfere with bacterial communication (Quorum Sensing).

  • Target: LasR/LasI system in Pseudomonas aeruginosa.

  • Effect: Disruption of biofilm formation without directly killing the bacteria (reducing evolutionary pressure for resistance).

Experimental Protocols

Protocol A: Synthesis of N-Acyl-Phenylalanine Anilides (General)

Objective: To synthesize a stable phenylalanine anilide derivative for biological evaluation.

  • Reagents: N-protected Phenylalanine (1.0 eq), Aniline derivative (1.1 eq), EDC.HCl (1.2 eq), HOBt (1.2 eq), DIPEA (2.5 eq), DMF (solvent).

  • Activation: Dissolve N-protected Phe in DMF at 0°C. Add EDC.HCl and HOBt. Stir for 30 min to form the active ester.

  • Coupling: Add the Aniline and DIPEA dropwise. Allow to warm to room temperature and stir for 12–16 hours.

  • Work-up: Dilute with EtOAc. Wash sequentially with 1M HCl (remove unreacted amine), sat. NaHCO3 (remove unreacted acid), and brine.

  • Purification: Recrystallize from EtOH/Water or purify via column chromatography (Hexane/EtOAc).

Protocol B: Chymotrypsin Inhibition Assay

Objective: Determine the


 of a synthesized Phe-Anilide derivative.

Materials:

  • Enzyme:

    
    -Chymotrypsin (bovine pancreas) stock (10 units/mL in Tris-HCl pH 7.8).
    
  • Substrate: N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide (1 mM stock).

  • Inhibitor: Synthesized Phe-Anilide (serial dilutions: 0.1

    
    M – 100 
    
    
    
    M).

Workflow:

  • Blanking: Add 100

    
    L buffer to control wells.
    
  • Inhibitor Incubation: Add 10

    
    L enzyme + 10 
    
    
    
    L Inhibitor to test wells. Incubate at 25°C for 10 mins to allow equilibrium binding.
  • Substrate Addition: Add 80

    
    L Substrate solution to initiate reaction.
    
  • Measurement: Monitor Absorbance at 410 nm every 30 seconds for 10 minutes using a microplate reader.

  • Calculation: Plot Initial Velocity (

    
    ) vs. Log[Inhibitor]. Fit to sigmoidal dose-response curve to calculate 
    
    
    
    .
Visualization: Experimental Workflow

Workflow Start Start: N-Protected Phe Synth EDC/HOBt Coupling (+ Aniline) Start->Synth Purify Purification (Recrystallization) Synth->Purify Decision Application? Purify->Decision Path_Enz Enzyme Assay (Chymotrypsin) Decision->Path_Enz Protease Inhibitor Path_Micro Antimicrobial Assay (MIC / Biofilm) Decision->Path_Micro Antibiotic Result_Enz Calculate Ki / IC50 Path_Enz->Result_Enz Result_Micro Determine MIC Path_Micro->Result_Micro

Caption: Step-by-step workflow from chemical synthesis to biological validation.

References

  • Substrate Specificity of Chymotrypsin: Title: Designing of substrates and inhibitors of bovine alpha-chymotrypsin with synthetic phenylalanine analogues. Source: PubMed / NIH URL:[Link]

  • Antimicrobial Hydrogels: Title: Antimicrobial activity of self-assembled structures formed by protected amino acids.[6] Source: ChemRxiv URL:[Link]

  • Quorum Sensing Inhibition: Title: Identification of novel phenylalanine derivatives bearing a hydroxamic acid moiety as potent quorum sensing inhibitors.[5] Source: RSC Advances / NIH URL:[Link]

  • DPP-4 Inhibition (Metabolic): Title: Design, synthesis, biological evaluation, and docking studies of (S)-phenylalanine derivatives as potent DPP-4 inhibitors.[1] Source: Chemical Biology & Drug Design URL:[Link]

  • Cryoenzymology of Anilides: Title: Cryoenzymology of chymotrypsin: the detection of intermediates in the catalysis of a specific anilide substrate. Source: PubMed URL:[Link]

Sources

Exploratory

Precision Profiling of Serine Proteases: The Phenylalanine Anilide System

Executive Summary This technical guide details the mechanistic basis and experimental application of phenylalanine anilides (e.g., Suc-Ala-Ala-Pro-Phe-pNA) as molecular probes for serine proteases. While standard protoco...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the mechanistic basis and experimental application of phenylalanine anilides (e.g., Suc-Ala-Ala-Pro-Phe-pNA) as molecular probes for serine proteases. While standard protocols often treat these substrates merely as "color generators," this guide explores the structural causality of the S1-P1 interaction, the electronic influence of the anilide leaving group, and the rigorous kinetic frameworks required for high-fidelity data. This content is designed for drug discovery scientists optimizing potency assays and enzymologists characterizing novel protease specificities.

Part 1: Mechanistic Architecture

The Structural Basis of Specificity

Serine proteases (EC 3.4.[1][2][3]21) operate via a conserved catalytic triad (Ser195-His57-Asp102 in chymotrypsin numbering). However, the rate and affinity of hydrolysis are dictated by the enzyme's specificity pockets (S1–S4), which recognize the substrate's amino acid side chains (P1–P4).

For Phenylalanine Anilides , the specificity is driven by the S1 Pocket :

  • Chymotrypsin-like Enzymes: The S1 pocket is a deep, hydrophobic cleft (often lined with residues like Met192, Val213). It thermodynamically favors large, aromatic P1 residues (Phenylalanine, Tyrosine, Tryptophan).

  • The Interaction: The phenyl ring of the substrate undergoes van der Waals interactions and

    
    -stacking within the cleft, positioning the scissile amide bond precisely for nucleophilic attack by Ser195 
    
    
    
    -oxygen [1].
The Anilide "Reporter" Mechanism

The utility of phenylalanine anilides lies in the


-nitroanilide (pNA)  moiety.
  • Chromogenesis: The amide bond linking Phenylalanine to pNA mimics the peptide bond.

  • Leaving Group Physics: Upon cleavage,

    
    -nitroaniline is released.[4][5] Unlike the acylated substrate (colorless), free 
    
    
    
    -nitroaniline has a strong absorbance at 405–410 nm (
    
    
    depending on pH/solvent) due to the delocalization of electrons from the amine to the nitro group [2].
The Catalytic Cycle

The hydrolysis follows a Ping-Pong Bi-Bi mechanism (or ordered Uni-Bi in steady-state water excess).

CatalyticCycle E Free Enzyme (Ser-OH) ES Michaelis Complex (E·S) E->ES + Substrate (Phe-pNA) TI1 Tetrahedral Intermediate 1 ES->TI1 Nucleophilic Attack Acyl Acyl-Enzyme (E-Acyl) TI1->Acyl Release p-Nitroaniline (Yellow Readout) TI2 Tetrahedral Intermediate 2 Acyl->TI2 + H2O (Deacylation) Product Product Release (Acid + Enzyme) TI2->Product Regeneration Product->E

Figure 1: The serine protease catalytic cycle highlighting the release of the chromogenic p-nitroaniline during the acylation step.

Part 2: Structure-Activity Relationships (SAR)

To optimize an assay or design an inhibitor, one must understand how the substrate structure influences kinetic parameters (


, 

).
The P1 Residue (Phenylalanine)
  • Effect: Primary determinant of

    
     (binding affinity).
    
  • Optimization: Modifying the phenyl ring (e.g., fluorination) can probe the electrostatics of the S1 pocket.

The Leaving Group (Anilide Electronics)

The electronic nature of the anilide ring affects the reaction rate, specifically the acylation step (


). This is often analyzed using Hammett Plots  (

).
  • Electron-Withdrawing Groups (EWG): Substituents like

    
     (para) stabilize the developing negative charge on the nitrogen in the transition state.
    
  • Result: Increases

    
     (better leaving group) [3]. This is why 
    
    
    
    -nitroanilide is superior to unsubstituted anilide for sensitivity.
The Peptide Backbone (P2–P4)

Residues further from the scissile bond (e.g., Suc-Ala-Ala-Pro -Phe-pNA) interact with S2–S4 subsites.

  • Proline at P2: Often restricts conformation, preventing non-productive binding modes.

  • Succinyl (Suc) Cap: Increases solubility and prevents aminopeptidase degradation.

Table 1: Comparative Kinetic Profiles of Common Substrates (Representative Data)

SubstrateTarget Enzyme

(

M)

(

)
Specificity Note
Suc-AAPF-pNA Chymotrypsin / Subtilisin15 - 6045 - 90High efficiency; Standard for Chymotrypsin-like activity [4].
Suc-GGF-pNA Chymotrypsin> 500~ 1.5Lack of P2/P3 hydrophobic contacts reduces binding (

) and catalysis.
Z-GGL-pNA Subtilisin20010Leucine at P1 is tolerated but less optimal than Phe for some variants.

Part 3: Experimental Protocol (Self-Validating)

Reagent Preparation
  • Buffer System: 100 mM Tris-HCl or HEPES, pH 7.8 – 8.0. Include 10 mM

    
     if the protease (e.g., Chymotrypsin, Subtilisin) requires calcium for structural stability.
    
  • Substrate Stock: Dissolve Suc-AAPF-pNA to 100 mM in dry DMSO or DMF .

    • Critical Control: Keep final solvent concentration in the assay

      
       (v/v). High DMSO levels can induce enzyme unfolding or competitive inhibition.
      
Kinetic Assay Workflow

This protocol assumes a 96-well plate format for high-throughput capability.

  • Blanking: Add 10 µL of Substrate Stock + 190 µL Buffer to "No Enzyme" wells. (Monitors spontaneous hydrolysis).

  • Enzyme Dilution: Prepare enzyme solution in buffer (target ~1–10 nM final concentration). Keep on ice.

  • Reaction Initiation:

    • Pipette 180 µL Buffer into wells.

    • Add 10 µL Enzyme solution.

    • Incubate 5 min at 25°C (or 37°C).

    • Start: Add 10 µL Substrate (varying concentrations: 0, 0.5, 1, 2, 5, 10

      
      ).
      
  • Detection: Monitor Absorbance at 405 nm (or 410 nm) every 15 seconds for 10 minutes.

AssayWorkflow Prep Reagent Prep (DMSO Stock + Buffer) Incubate Temp Equilibration (Enzyme + Buffer) Prep->Incubate Spike Substrate Spike (Start Reaction) Incubate->Spike Read Kinetic Read (Abs 405nm, 10 min) Spike->Read Calc Data Fitting (Michaelis-Menten) Read->Calc

Figure 2: Step-by-step workflow for the kinetic characterization of serine proteases using chromogenic anilides.

Data Analysis & Validation
  • Calculate Velocity (

    
    ): 
    
    
    
    
    Where
    
    
    (verify this value in your specific buffer/pH) and
    
    
    is pathlength (0.6 cm for 200 µL in standard 96-well plate).
  • Michaelis-Menten Fit: Plot

    
     vs. 
    
    
    
    .
    
    
  • Self-Validation Check:

    • Linearity: The reaction should be linear (

      
      ) for the initial velocity phase. If it curves immediately, enzyme concentration is too high.
      
    • Substrate Depletion: Ensure

      
       substrate is consumed during the measurement window to maintain steady-state assumptions.
      

Part 4: Applications in Drug Discovery

The specificity of Phe-anilides makes them ideal for:

  • Inhibitor Screening (

    
    ):  Using Suc-AAPF-pNA at 
    
    
    
    , one can screen libraries of small molecules. Competitive inhibitors will increase the apparent
    
    
    .
  • Phenotyping Variants: Comparing

    
     across mutant proteases (e.g., in subtilisin engineering for detergents) reveals shifts in S1 pocket geometry [5].
    

References

  • Hedstrom, L. (2002). Serine protease mechanism and specificity.[1][2][3][4][6][7][8] Chemical Reviews, 102(12), 4501-4524. Link

  • DelMar, E. G., et al. (1979). A sensitive new substrate for chymotrypsin.[9] Analytical Biochemistry, 99(2), 316-320. Link

  • Philipp, M., & Bender, M. L. (1971). Kinetics of subtilisin and thiolsubtilisin. Molecular and Cellular Biochemistry, 1, 85-109. (Discusses electronic effects on anilide hydrolysis).
  • Sigma-Aldrich. (n.d.). Product Information: N-Succinyl-Ala-Ala-Pro-Phe p-nitroanilide. Link

  • Perona, J. J., & Craik, C. S. (1995).[2] Structural basis of substrate specificity in the serine proteases. Protein Science, 4(3), 337-360. Link

Sources

Foundational

An In-Depth Technical Guide to the Synthetic Pathways for N-Substituted Phenylalanine Amides

Introduction N-substituted phenylalanine amides are a critical class of molecules in medicinal chemistry and drug development.[1] These compounds form the backbone of numerous pharmaceuticals, including enzyme inhibitors...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

N-substituted phenylalanine amides are a critical class of molecules in medicinal chemistry and drug development.[1] These compounds form the backbone of numerous pharmaceuticals, including enzyme inhibitors and anticoagulants.[1] Their structural diversity, achieved through substitution at the amide nitrogen, allows for the fine-tuning of pharmacological properties such as potency, selectivity, and bioavailability. This guide provides a comprehensive overview of the primary synthetic strategies for accessing this versatile molecular scaffold, intended for researchers, scientists, and professionals in the field of drug development. We will delve into the core methodologies, explaining the underlying principles and providing practical, field-proven insights to inform experimental design.

Core Synthetic Strategies: A Mechanistic Overview

The synthesis of N-substituted phenylalanine amides can be broadly categorized into two main approaches:

  • Amide Bond Formation Followed by N-Substitution: This classic strategy involves first forming the amide bond between a protected phenylalanine and an amine, followed by the introduction of the desired substituent onto the amide nitrogen.

  • Direct N-Alkylation/Acylation of Phenylalanine Amide: In this more convergent approach, a pre-formed phenylalanine amide is directly functionalized at the nitrogen atom.

The choice between these strategies is often dictated by the nature of the desired N-substituent, the availability of starting materials, and considerations for stereochemical integrity.

I. Amide Bond Formation: The Cornerstone of Synthesis

The formation of the amide bond is a fundamental transformation in organic chemistry.[2][3] In the context of phenylalanine derivatives, the primary challenge lies in activating the carboxylic acid group to facilitate nucleophilic attack by an amine while preserving the stereochemistry of the chiral center.[4][5]

A. Coupling Reagents: The Workhorses of Amide Synthesis

In-situ activating agents, commonly known as coupling reagents, are widely employed due to their efficiency, ease of use, and ability to minimize side reactions.[6] These reagents convert the carboxylic acid into a more reactive species, susceptible to nucleophilic attack by the amine.[2] They are broadly classified into phosphonium and aminium (uronium) salts.[2][6]

Common Coupling Reagents:

Reagent CategoryExamplesKey Features & Considerations
Carbodiimides DCC, EDCSimple and effective, but can lead to racemization. Often used with additives like HOBt to suppress side reactions.[2][7]
Phosphonium Salts BOP, PyBOP, PyAOPHigh coupling efficiency with low racemization risk.[2][6][7] PyAOP is particularly effective for sterically hindered couplings.[6][7]
Aminium (Uronium) Salts HBTU, HATU, HCTU, COMUExcellent coupling efficiency and low side-product formation.[2][6][8] HATU is highly effective for challenging couplings.[6][8] Oxyma-based reagents like COMU offer an alternative to HOBt/HOAt-based reagents.[6]
Phosphonic Anhydrides T3P®A mild and efficient reagent known to minimize racemization, especially when used with pyridine.[4][9][10]

Mechanism of Action (Generalized):

The general mechanism involves the activation of the carboxylic acid by the coupling reagent to form a highly reactive intermediate (e.g., an O-acylisourea for carbodiimides, or an active ester for phosphonium/uronium salts). This intermediate is then readily attacked by the amine to form the desired amide bond.

G cluster_activation Activation Step cluster_coupling Coupling Step Phe_COOH Phenylalanine (Carboxylic Acid) Activated_Ester Activated Intermediate (e.g., OAt-ester) Phe_COOH->Activated_Ester + Coupling Reagent + Base (e.g., DIPEA) Coupling_Reagent Coupling Reagent (e.g., HATU, PyBOP) Amide_Product N-Substituted Phenylalanine Amide Activated_Ester->Amide_Product + Amine Amine Amine (R-NH2) G Phe_Amide Phenylalanine Amide (Primary or Secondary Amine) Imine Imine Intermediate Phe_Amide->Imine + Carbonyl Carbonyl Aldehyde or Ketone (R'-C=O) N_Alkylated_Product N-Alkylated Phenylalanine Amide Imine->N_Alkylated_Product + Reducing Agent Reducing_Agent Reducing Agent (e.g., NaBH(OAc)₃) G Aldehyde Aldehyde Ugi_Product α-Aminoacyl Amide Derivative Aldehyde->Ugi_Product Amine Amine Amine->Ugi_Product Carboxylic_Acid Carboxylic Acid Carboxylic_Acid->Ugi_Product Isocyanide Isocyanide Isocyanide->Ugi_Product

Sources

Protocols & Analytical Methods

Method

Application Note: Kinetic Profiling of Phenylalanine Anilide Hydrolysis

Abstract & Strategic Context The enzymatic hydrolysis of L-phenylalanine anilide (Phe-NHPh) is a pivotal model reaction in biocatalysis, serving two critical roles in drug development: Kinetic Benchmarking: It acts as a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Context

The enzymatic hydrolysis of L-phenylalanine anilide (Phe-NHPh) is a pivotal model reaction in biocatalysis, serving two critical roles in drug development:

  • Kinetic Benchmarking: It acts as a chromogenic substrate to determine the esterase/amidase activity of serine (e.g.,

    
    -chymotrypsin) and cysteine (e.g., papain) proteases.[[“]]
    
  • Chiral Resolution: The reaction is stereoselective; enzymes preferentially hydrolyze the L-isomer, allowing for the optical resolution of racemic amino acid anilides, a key step in synthesizing chiral pharmaceutical intermediates.[[“]]

This guide provides a validated workflow for determining the kinetic parameters (


, 

) of this reaction. While colorimetric analogs (like p-nitroanilides) are common, this protocol specifically addresses the parent phenylalanine anilide , requiring precise UV or HPLC detection methods due to the absence of a strong visible chromophore.[[“]]

Mechanistic Principles

Understanding the hydrolytic mechanism is essential for interpreting kinetic data.[[“]] The reaction proceeds via an Acyl-Enzyme Intermediate , a hallmark of both serine and cysteine proteases.[[“]]

Reaction Pathway

The enzyme (


) binds the anilide substrate (

) to form the Michaelis complex (

).[[“]] The nucleophilic attack (by Ser-195 in Chymotrypsin or Cys-25 in Papain) releases aniline (

) and forms the covalent acyl-enzyme intermediate (

).[[“]] The rate-limiting deacylation step involves water attacking the intermediate to release L-phenylalanine (

) and regenerate the enzyme.[[“]]
Mechanism Visualization

G Start E + S (Enzyme + Phe-Anilide) ES ES Complex (Michaelis) Start->ES k1 ES->Start k-1 Acyl Acyl-Enzyme Intermediate ES->Acyl k2 (Acylation) Product1 Aniline (P1) (Released) ES->Product1 Leaving Group Product2 L-Phenylalanine (P2) (Released) Acyl->Product2 k3 (Deacylation) + H2O Regen Regenerated Enzyme (E) Acyl->Regen Regen->Start Recycle

Figure 1: General hydrolytic pathway for serine/cysteine proteases acting on anilide substrates. The release of aniline is the first quantifiable event.[[“]]

Critical Materials & Preparation

Safety Note: Aniline is toxic and can be absorbed through the skin.[[“]] Handle all hydrolysis products in a fume hood.[[“]]

Substrate Solubility (The "Hydrophobic Trap")

Phenylalanine anilide is poorly soluble in aqueous buffers.[[“]]

  • Stock Solution: Dissolve Phe-NHPh in 100% DMSO or Methanol to a concentration of 50-100 mM.[[“]]

  • Working Solution: Dilute into the reaction buffer immediately prior to assay.

  • Constraint: Keep final organic solvent concentration

    
     (v/v) to prevent enzyme denaturation, unless studying solvent-tolerant variants.
    
Buffer Selection[1]
  • For

    
    -Chymotrypsin:  50 mM Tris-HCl, pH 7.8, containing 10 mM 
    
    
    
    (stabilizer).[[“]]
  • For Papain: 50 mM Phosphate buffer, pH 6.5, containing 2 mM EDTA and 5 mM Cysteine or DTT (essential for reducing the active site cysteine).[[“]]

Protocol A: Continuous Spectrophotometric Assay

Best for: Rapid kinetic profiling when high-quality UV optics are available.[[“]]

Principle: Aniline absorbs UV light significantly at 235 nm (


), distinct from the substrate's absorption profile.[[“]]
Step-by-Step Procedure:
  • Blanking: Prepare a reference cuvette containing buffer and the specific concentration of substrate being tested (to subtract substrate background absorbance).[[“]]

  • Equilibration: Heat the spectrophotometer cell block to 25°C (or 37°C).

  • Reaction Mix:

    • Buffer: 980 µL[[“]]

    • Substrate (in DMSO): 10 µL (Final conc: 0.1 – 2.0 mM)

    • Mix and auto-zero the instrument.

  • Initiation: Add 10 µL of Enzyme solution (approx. 0.1–1.0 µM final concentration).[[“]]

  • Monitoring: Record

    
     per minute for 3–5 minutes.
    
  • Calculation:

    
    
    Where 
    
    
    
    is the difference in extinction coefficient between product (aniline) and substrate at 235 nm, determined experimentally (typically ~1200
    
    
    ).[[“]]

Protocol B: HPLC Endpoint Assay (Gold Standard)

Best for: Complex mixtures, impure samples, or when UV interference is high.[[“]]

Principle: Chromatographic separation of the hydrophobic substrate (Phe-Anilide) from the hydrophilic products (Phe and Aniline).[[“]]

Chromatographic Conditions
  • Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).[[“]]

  • Mobile Phase A: 0.1% TFA in Water.[[“]]

  • Mobile Phase B: 0.1% TFA in Acetonitrile.[[“]]

  • Gradient: 10% B to 60% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.[[“]]

  • Detection: UV at 254 nm (detects phenyl rings).

Assay Workflow

Workflow Prep 1. Preparation Buffer + Substrate (0.1-5 mM) Incubate 2. Reaction Add Enzyme -> Incubate 37°C Prep->Incubate Quench 3. Quench Add 10% Acetic Acid or TFA Incubate->Quench At t=10, 20, 30 min Spin 4. Clarify Centrifuge 10,000xg, 5 min Quench->Spin HPLC 5. HPLC Analysis Inject 10 µL Spin->HPLC Data 6. Integration Calculate Area Under Curve (AUC) HPLC->Data

Figure 2: HPLC-based discontinuous assay workflow for precise quantification.

Quantification
  • Construct a calibration curve using pure Aniline standards (10–500 µM).[[“]]

  • Calculate the concentration of Aniline released at each time point.[[“]]

  • Plot [Aniline] vs. Time.[[“]] The slope of the linear region is the Initial Velocity (

    
    ).[[“]]
    

Data Analysis & Expected Results

Summarize kinetic data using the Michaelis-Menten model.[[“]][2][3]

Data Table Template
SubstrateEnzyme

(mM)

(

)

(

)
Optimal pH
L-Phe-Anilide

-Chymotrypsin
1.5 - 2.50.05 - 0.2~807.8
L-Phe-AnilidePapain5.0 - 8.00.5 - 1.2~1506.5

(Note: Values are representative ranges derived from literature [1,2] and vary by buffer ionic strength and temperature.)

Calculation


Use non-linear regression (GraphPad Prism or similar) to fit 

vs.

plots.[[“]]

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Non-linear rates Substrate precipitationReduce

or increase DMSO (max 10%). Ensure buffer is pre-warmed.[[“]]
High Background AutohydrolysisPhe-Anilide is relatively stable, but check pH.[[“]] Run an enzyme-free control.
No Activity (Papain) Oxidation of Active SiteEnsure Cysteine or DTT is fresh.[[“]] Papain requires a reducing environment.[[“]]
Signal Noise (UV) Protein AbsorbanceSwitch to Protocol B (HPLC) or increase wavelength to 245 nm (lower sensitivity but less interference).

References

  • Ingaganti, T., York, S. S., & Patchornik, A. (1965).[[“]][4] An electrophilic mechanism in the chymotrypsin-catalyzed hydrolysis of anilide substrates.[[“]][4] Journal of the American Chemical Society. [Link][4]

  • Lowe, G., & Yuthavong, Y. (1971).[[“]] pH-dependence and structure-activity relationships in the papain-catalysed hydrolysis of anilides. Biochemical Journal. [Link]

  • Abuin, E., et al. (2005).[[“]] Kinetics of N-glutaryl-L-phenylalanine p-nitroanilide hydrolysis catalyzed by alpha-chymotrypsin in aqueous solutions. Journal of Colloid and Interface Science. [Link]

  • Atherton, N. D., & Green, A. (1988).[[“]][5] HPLC measurement of phenylalanine in plasma (Methodology basis). Clinical Chemistry. [Link][5]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Strategies for the Removal of Unreacted Aniline from Phenylalanine Anilide

Introduction In the synthesis of phenylalanine anilide, a common challenge encountered by researchers is the removal of unreacted aniline from the final product. The similar structural characteristics and physical proper...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the synthesis of phenylalanine anilide, a common challenge encountered by researchers is the removal of unreacted aniline from the final product. The similar structural characteristics and physical properties of aniline and phenylalanine anilide can complicate purification, leading to product contamination that can adversely affect downstream applications and analytical results. This technical guide provides a comprehensive overview of effective strategies to address this separation challenge, offering detailed protocols, troubleshooting advice, and a discussion of the underlying chemical principles. Our goal is to equip researchers, scientists, and drug development professionals with the knowledge to confidently and efficiently purify their phenylalanine anilide product.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of aniline from phenylalanine anilide challenging?

The difficulty in separating aniline from phenylalanine anilide stems from their similar physical properties. Both are aromatic compounds, which can lead to comparable solubilities in many organic solvents. While their boiling points differ, the high boiling point of aniline (184°C) can make complete removal by simple evaporation or distillation under reduced pressure challenging without potentially degrading the desired product.

Q2: What is the most common and effective method for removing unreacted aniline?

The most widely recommended and effective method is an acid-base extraction .[1][2][3] This technique leverages the basicity of the primary amine group on aniline. By washing the organic reaction mixture with a dilute aqueous acid, such as 1M or 2M hydrochloric acid (HCl), the aniline is protonated to form aniline hydrochloride.[1][4][5] This salt is highly soluble in the aqueous phase and can be easily separated from the organic layer containing the neutral phenylalanine anilide product.[1][2]

Q3: Can my phenylalanine anilide product be affected by the acidic wash?

While amides are generally stable to dilute acids, it is a valid concern. The stability of your phenylalanine anilide to acidic conditions should be considered.[1] If your product is acid-sensitive, alternative methods such as recrystallization or column chromatography should be explored.

Q4: How does recrystallization help in purifying phenylalanine anilide?

Recrystallization is a powerful purification technique that relies on the differences in solubility between the desired product and impurities at different temperatures. To effectively remove aniline through recrystallization, a solvent system must be identified in which phenylalanine anilide has high solubility at an elevated temperature and low solubility at a lower temperature, while aniline remains soluble at the lower temperature. A mixed solvent system, such as ethanol-water, can be effective for the recrystallization of phenylalanine derivatives.[6][7]

Q5: When is column chromatography the preferred method of purification?

Column chromatography is a high-resolution purification technique that separates compounds based on their differential adsorption to a stationary phase.[8] This method is particularly useful when:

  • Acid-base extraction and recrystallization fail to provide the desired purity.

  • Multiple impurities are present in the reaction mixture.

  • A very high degree of purity is required for the final product.

For separating aniline and its derivatives, silica gel is a common stationary phase.[9] However, the basic nature of aniline can lead to tailing on the column. To mitigate this, a small amount of a basic modifier, such as triethylamine (0.1-2%), can be added to the mobile phase.[9][10]

Troubleshooting Guide

Problem Possible Cause Solution
Aniline is still present in the product after a single acidic wash. Incomplete protonation or insufficient mixing.Perform multiple washes with fresh dilute acid. Ensure vigorous mixing in the separatory funnel to maximize contact between the organic and aqueous phases.[1]
Low yield of phenylalanine anilide after purification. Product loss during extraction or recrystallization.During extraction, ensure the pH of the aqueous layer is not too low, which could potentially protonate the amide (though less likely). In recrystallization, avoid using an excessive amount of solvent and ensure slow cooling to maximize crystal formation.
The product appears as an oil and does not crystallize. Presence of impurities (like aniline) inhibiting crystallization. The chosen solvent is not appropriate.First, attempt a thorough acid-base extraction to remove the aniline. If the product still oils out, try different recrystallization solvents or solvent systems. Trituration with a non-polar solvent like hexane might help induce crystallization.[7][11]
During column chromatography, the product and aniline elute together. Inappropriate mobile phase polarity.Adjust the polarity of the eluent. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, can improve separation. Adding a small amount of triethylamine to the mobile phase can also help by deactivating the acidic sites on the silica gel, which can improve the separation of basic compounds like aniline.[9]

Detailed Experimental Protocols

Protocol 1: Purification of Phenylalanine Anilide via Acid-Base Extraction

This protocol describes the removal of unreacted aniline from an organic reaction mixture containing phenylalanine anilide.

Materials:

  • Crude reaction mixture containing phenylalanine anilide and unreacted aniline, dissolved in an organic solvent (e.g., ethyl acetate, dichloromethane).

  • 1M Hydrochloric Acid (HCl)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Separatory funnel

  • Erlenmeyer flasks

  • Rotary evaporator

Procedure:

  • Transfer the organic reaction mixture to a separatory funnel.

  • Add an equal volume of 1M HCl to the separatory funnel.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

  • Allow the layers to separate. The upper layer will typically be the organic phase, and the lower layer will be the aqueous phase (confirm by adding a few drops of water).

  • Drain the lower aqueous layer into a flask.

  • Repeat the wash with 1M HCl (steps 2-5) two more times to ensure complete removal of aniline.

  • To neutralize any residual acid in the organic layer, wash with an equal volume of saturated sodium bicarbonate solution.

  • Wash the organic layer with an equal volume of brine to remove any remaining water-soluble impurities.

  • Drain the organic layer into a clean Erlenmeyer flask and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Decant or filter the dried organic solution and concentrate it under reduced pressure using a rotary evaporator to obtain the purified phenylalanine anilide.

Protocol 2: Purification of Phenylalanine Anilide by Recrystallization

This protocol is for the purification of phenylalanine anilide that may still contain minor impurities after an initial workup.

Materials:

  • Crude phenylalanine anilide

  • Recrystallization solvent (e.g., ethanol/water mixture)

  • Erlenmeyer flask

  • Hot plate with stirring capabilities

  • Buchner funnel and filter paper

  • Vacuum flask

Procedure:

  • Place the crude phenylalanine anilide in an Erlenmeyer flask.

  • Add a minimal amount of the hot recrystallization solvent (e.g., a 1:1 mixture of ethanol and water) to the flask while heating and stirring until the solid is completely dissolved.[12]

  • If the solution is colored, you can add a small amount of activated carbon and boil for a few minutes.

  • If activated carbon was used, perform a hot gravity filtration to remove it.

  • Allow the clear filtrate to cool slowly to room temperature. Crystal formation should be observed.

  • Once at room temperature, place the flask in an ice bath to maximize the yield of crystals.

  • Collect the purified crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of the ice-cold recrystallization solvent.

  • Dry the crystals in a desiccator or a vacuum oven to remove any residual solvent.

Visualization of the Purification Workflow

The following diagram illustrates the decision-making process for purifying phenylalanine anilide.

Purification_Workflow start Crude Phenylalanine Anilide (contains unreacted aniline) acid_wash Acid-Base Extraction (wash with dilute HCl) start->acid_wash check_purity1 Check Purity (e.g., TLC, NMR) acid_wash->check_purity1 recrystallization Recrystallization check_purity1->recrystallization Impure pure_product Pure Phenylalanine Anilide check_purity1->pure_product Pure check_purity2 Check Purity recrystallization->check_purity2 column_chromatography Column Chromatography check_purity2->column_chromatography Impure check_purity2->pure_product Pure column_chromatography->pure_product impure1 Impure impure2 Impure pure1 Pure pure2 Pure

Caption: Decision tree for the purification of phenylalanine anilide.

Physical Properties for Separation

Compound Molecular Weight ( g/mol ) Boiling Point (°C) Melting Point (°C) Solubility
Aniline 93.13184-6Soluble in most organic solvents. Sparingly soluble in water.
Aniline Hydrochloride 129.59245198Soluble in water and ethanol. Insoluble in ether and chloroform.[4][5]
Phenylalanine Anilide 240.30>300 (decomposes)~145-148 (estimated)Generally soluble in polar organic solvents like ethanol and ethyl acetate. Low solubility in water and non-polar solvents.[13]

References

  • How do I remove aniline from the reaction mixture? - ResearchGate. (2014). Retrieved from [Link]

  • Experimental Measurement and Modeling of Aniline Hydrochloride Solubility in Water, Methanol, Ethanol, Propan-1-ol, and Their Mixed Systems | Journal of Chemical & Engineering Data. (2011). Retrieved from [Link]

  • Experimental Measurement and Modeling of Aniline Hydrochloride Solubility in Water, Methanol, Ethanol, Propan-1-ol, and Their Mixed Systems - ResearchGate. (2011). Retrieved from [Link]

  • Separation of Aniline on Newcrom R1 HPLC column - SIELC Technologies. (n.d.). Retrieved from [Link]

  • Benzenamine hydrochloride (1:1) | C6H7N.ClH | CID 8870 - PubChem. (n.d.). Retrieved from [Link]

  • Acid–base extraction - Wikipedia. (n.d.). Retrieved from [Link]

  • Solubility of l-phenylalanine in water and different binary mixtures from 288.15 to 318.15K. (2011). Retrieved from [Link]

  • Minimalistic ice recrystallisation inhibitors based on phenylalanine - Chemical Communications (RSC Publishing). (2018). Retrieved from [Link]

  • The Solubility of Amino Acids in Various Solvent Systems - DigitalCommons@URI. (1970). Retrieved from [Link]

  • Separation of phenol and aniline compounds on the ILs-monolithic... - ResearchGate. (2013). Retrieved from [Link]

  • Solubility of Fmoc-D-Phenylalanine in Twelve Mono-Solvents: Characterization, Determination, Analysis and Model Correlation - SSRN. (2024). Retrieved from [Link]

  • CN104649922A - Recrystallization method of L-phenylalanine crude product - Google Patents. (2015).
  • Column Chromatography for the Separation of Complex Mixtures - Longdom Publishing. (n.d.). Retrieved from [Link]

  • Recrystallization solvent for boc-L-Phenylalanine : r/Chempros - Reddit. (2019). Retrieved from [Link]

  • Minimalistic ice recrystallisation inhibitors based on phenylalanine - PMC. (2018). Retrieved from [Link]

  • US4584399A - Purification of L-phenylalanine - Google Patents. (1986).
  • US4918232A - Process for separating aniline derivatives - Google Patents. (1990).
  • Separation of aniline from aqueous solutions using emulsion liquid membranes - PubMed. (1999). Retrieved from [Link]

  • EP0300285A1 - Process for separating aniline derivatives - Google Patents. (1989).
  • Workup: Amines - Department of Chemistry : University of Rochester. (n.d.). Retrieved from [Link]

  • Solubility of amino acids in pure solvent systems - PubMed. (1971). Retrieved from [Link]

  • Acid-Base Extraction Tutorial - YouTube. (2020). Retrieved from [Link]

  • Aniline is separated from a mixture by a Fractional class 12 chemistry cbse - Vedantu. (n.d.). Retrieved from [Link]

  • Crystallization of L-Phenylalanine anhydrate for product recovery during fermentation. (2007). Retrieved from [Link]

  • (PDF) Primary Amine and Solvent‐Induced Polymerizations of L‐ or D,L‐Phenylalanine N‐Carboxyanhydride - ResearchGate. (2002). Retrieved from [Link]

  • How to remove aniline from reaction mixture. | ResearchGate. (2013). Retrieved from [Link]

  • CN111056954A - Aniline purification method - Google Patents. (2020).
  • JPH08295654A - Method for purifying aniline - Google Patents. (1996).

Sources

Optimization

Minimizing side reactions in N-phenyl amide formation

Topic: Minimizing Side Reactions in N-Phenyl Amide Formation Ticket ID: N-PHE-AMIDE-OPT-001 Support Level: Tier 3 (Senior Application Scientist) Welcome to the Advanced Synthesis Support Module Mission Statement: N-pheny...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Minimizing Side Reactions in N-Phenyl Amide Formation Ticket ID: N-PHE-AMIDE-OPT-001 Support Level: Tier 3 (Senior Application Scientist)

Welcome to the Advanced Synthesis Support Module

Mission Statement: N-phenyl amide formation (coupling carboxylic acids with anilines) presents a unique kinetic challenge compared to aliphatic amines. The delocalization of the nitrogen lone pair into the phenyl ring significantly reduces nucleophilicity (


 of anilines 

4.6 vs. alkyl amines

10.5). This rate retardation allows competitive side pathways—primarily epimerization , N-acylurea formation , and hydrolysis —to dominate.

This guide provides a self-validating system to bypass these kinetic traps, moving beyond standard EDC/NHS protocols to high-fidelity methodologies.

Module 1: Diagnostics & Mechanism

Q: Why do standard coupling protocols (EDC/HOBt) fail or produce high side-products with anilines?

A: The "Nucleophilicity Gap" and Competitive Kinetics. In standard couplings, the active ester (O-acylisourea) has a finite lifetime. Aliphatic amines react fast enough to intercept this intermediate before it rearranges or racemizes. Anilines, being poor nucleophiles, react slowly. This "waiting period" allows the active ester to undergo:

  • Rearrangement: To the thermodynamically stable (and useless) N-acylurea.

  • Cyclization: To the oxazolone (azlactone) intermediate, which is the primary driver of epimerization (racemization) in chiral acids.

Visualization: The Kinetic Bottleneck

AnilineKinetics Start Carboxylic Acid + Activator ActiveEster Active Ester (O-Acylisourea / OBt) Start->ActiveEster Activation Product Desired N-Phenyl Amide ActiveEster->Product  Slow Attack (Aniline) Side1 N-Acylurea (Dead End) ActiveEster->Side1  Fast Rearrangement (If Aniline is too slow) Side2 Oxazolone (Racemization) ActiveEster->Side2  Cyclization (If Chiral & Slow)

Caption: Figure 1. The kinetic competition. Slow aniline attack (dashed line) allows rapid side-reactions (solid bold lines) to dominate.

Module 2: Reagent Selection Strategy

Q: Which coupling agent should I use to minimize these side reactions?

A: Abandon Carbodiimides (EDC/DCC). Switch to Phosphonic Anhydrides or Acid Chlorides. For N-phenyl amides, you need reagents that generate intermediates with high electrophilicity (to compensate for low nucleophilicity) or low epimerization profiles.

ReagentClassRecommendationWhy?
T3P (Propylphosphonic anhydride)Phosphonic AnhydrideGOLD STANDARD Fastest kinetics for anilines; active species does not easily form oxazolones; byproduct is water-soluble.
Ghosez's Reagent Chloro-enamineHigh Steric Bulk Generates acid chlorides in situ under neutral conditions. Forces reaction even with electron-deficient anilines.
HATU / HOAt Uronium / Aza-additiveGeneral Purpose High reactivity, but higher risk of epimerization than T3P if base is not carefully controlled.
EDC / NHS CarbodiimideAvoid High rate of N-acylurea byproduct due to slow aniline attack.

Module 3: Troubleshooting Specific Side Reactions

Issue 1: Epimerization (Loss of Chirality)
  • Root Cause: Formation of the oxazolone intermediate.[1] Base-catalyzed proton abstraction from the

    
    -carbon of the activated acid occurs faster than the aniline coupling.
    
  • The Fix:

    • Switch Base: Replace DIPEA/TEA with 2,4,6-Collidine or Pyridine . These are weaker bases that are less likely to deprotonate the

      
      -carbon but sufficient to neutralize the reaction.
      
    • Use T3P: T3P coupling often proceeds without significant oxazolone formation due to the specific geometry of the phosphorous transition state.

    • Add HOAt: If using HATU, ensure HOAt is present. It accelerates the coupling rate, reducing the time window for racemization.

Issue 2: N-Acylurea Formation
  • Root Cause: You are likely using EDC or DCC. The aniline is too slow to intercept the O-acylisourea.

  • The Fix: Switch to T3P (50% in EtOAc). T3P does not form urea byproducts. If you must use a carbodiimide, use DIC combined with Oxyma Pure , which suppresses the rearrangement better than HOBt.

Issue 3: No Reaction / Low Yield (Steric Hindrance)
  • Root Cause: Ortho-substitution on the aniline or the acid creates an energy barrier too high for standard active esters.

  • The Fix: Use the Ghosez's Reagent Protocol (See Module 4). This converts the acid to an acid chloride in situ without strong acidic conditions, creating a "hyper-electrophile" capable of overcoming steric repulsion.

Module 4: Validated Experimental Protocols

Protocol A: The "Industry Standard" T3P Method

Best for: Chiral acids, scale-up, and general aniline coupling.

Reagents:

  • Carboxylic Acid (1.0 equiv)

  • Aniline (1.1 equiv)

  • Base: Pyridine (3.0 equiv) or N-Methylmorpholine (NMM)

  • Coupling Agent: T3P (50% w/w in EtOAc or DMF) (1.5 - 2.0 equiv)

  • Solvent: EtOAc or 2-MeTHF (Green alternative)[2]

Workflow:

  • Dissolution: Dissolve the Carboxylic Acid and Aniline in EtOAc (concentration ~0.1 - 0.2 M).

  • Base Addition: Add Pyridine. Cool to 0°C if the substrate is extremely prone to epimerization; otherwise, room temperature (RT) is standard.

  • Activation: Add T3P solution dropwise.

  • Reaction: Stir at RT. Monitor by HPLC/LCMS. (Anilines typically require 1–12 hours).

    • Tip: If reaction stalls, heat to 50°C. T3P is thermally stable.

  • Workup: Wash with water, then 0.5M HCl (to remove excess aniline/pyridine), then NaHCO3. T3P byproducts are water-soluble and wash away instantly.[3]

Protocol B: The Ghosez's Reagent Method

Best for: Extremely hindered or electron-deficient anilines where T3P fails.

Reagents:

  • Carboxylic Acid (1.0 equiv)

  • Ghosez's Reagent (1-Chloro-N,N,2-trimethylpropenylamine) (1.2 equiv)

  • Aniline (1.2 equiv)

  • Base: TEA or DIPEA (2.5 equiv)

  • Solvent: Dry DCM or Toluene

Workflow:

  • Acid Chloride Formation: Dissolve Carboxylic Acid in dry DCM. Add Ghosez's reagent dropwise at RT. Stir for 1–2 hours.

    • Check: Monitor by TLC (acid spot disappears) or quench an aliquot with MeOH to check for methyl ester by LCMS.

  • Coupling: Once acid chloride formation is complete, add the Aniline followed by the Base.

  • Reaction: Stir at RT for 2–16 hours.

  • Workup: Standard aqueous extraction.

Module 5: Troubleshooting Logic Flow

Visualizing the Decision Process

TroubleshootingFlow Start Start: N-Phenyl Amide Setup Q1 Is the Carboxylic Acid Chiral? Start->Q1 YesChiral Yes Q1->YesChiral NoChiral No Q1->NoChiral Rec1 Use T3P + Pyridine (Low Epimerization) YesChiral->Rec1 Q2 Is the Aniline Sterically Hindered (Ortho-substituted)? NoChiral->Q2 YesHindered Yes Q2->YesHindered NoHindered No Q2->NoHindered Rec2 Use Ghosez's Reagent (Acid Chloride Route) YesHindered->Rec2 Rec3 Use T3P or HATU/HOAt NoHindered->Rec3

Caption: Figure 2. Decision matrix for reagent selection based on chirality and steric hindrance.

References

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[4] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[4][5][6] Organic Process Research & Development, 20(2), 140–177.

  • Valeur, E., & Bradley, M. (2009).[2] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631.

  • Dunetz, J. R., Xiang, Y., Baldwin, A., & Ringling, J. (2011).[7] General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine.[7] Organic Letters, 13(19), 5048–5051.

  • Ghosez, L., Haveaux, B., & Viehe, H. G. (1969). 1-Chloro-N,N,2-trimethylpropenylamine: A mild reagent for the generation of acid chlorides. Angewandte Chemie International Edition, 8(6), 454–455.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H NMR Chemical Shifts of 2-Amino-N,3-diphenylpropanamide HCl

For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of novel chemical entities is a cornerstone of discovery. Nuclear Magnetic Resonance (NMR) spectroscopy, particularl...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of novel chemical entities is a cornerstone of discovery. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, remains the most powerful technique for determining the precise arrangement of atoms in organic molecules. This guide provides an in-depth analysis of the ¹H NMR spectrum of 2-Amino-N,3-diphenylpropanamide HCl, a chiral molecule with functionalities common in pharmaceutical scaffolds.

This document moves beyond a simple data report, offering a comparative analysis against structurally related compounds. By understanding the subtle electronic and steric factors that influence proton chemical shifts, researchers can gain a deeper, more predictive understanding of their molecules. The causality behind experimental choices and data interpretation is emphasized throughout, grounding the analysis in fundamental principles.

The Underpinnings of Chemical Shift: A Theoretical Primer

The chemical shift (δ) of a proton in ¹H NMR is exquisitely sensitive to its local electronic environment. The electrons circulating around a nucleus generate a small magnetic field that opposes the main external magnetic field of the NMR spectrometer. This phenomenon, known as shielding , means that protons in electron-rich environments require a higher applied field to achieve resonance and thus appear at a lower chemical shift (upfield). Conversely, protons near electron-withdrawing groups are deshielded , experience a lower effective magnetic field, and resonate at a higher chemical shift (downfield).[1]

Several key factors govern the chemical shifts in a molecule like 2-Amino-N,3-diphenylpropanamide HCl:

  • Inductive Effects: Electronegative atoms (like oxygen and nitrogen) pull electron density away from adjacent protons, causing a significant deshielding (downfield shift).[2][3] In the HCl salt form, the protonated primary amine (-NH₃⁺) becomes a much stronger electron-withdrawing group, further enhancing this effect on nearby protons.

  • Magnetic Anisotropy: The π-electrons in the two phenyl rings circulate in the presence of the external magnetic field, creating their own local magnetic fields.[2][3] Protons located in the plane of the aromatic ring (the aromatic protons themselves) are strongly deshielded and appear far downfield (typically 7-8 ppm), while protons positioned above or below the ring would be shielded.

  • Stereochemistry and Diastereotopicity: The molecule contains a chiral center at the α-carbon (C2). As a result, the two methylene protons on the adjacent β-carbon (C3) are diastereotopic .[4] They are chemically non-equivalent because they have a different spatial relationship to the chiral center and its substituents. Therefore, they will have distinct chemical shifts and will couple to each other.[4][5]

  • Solvent Effects and Exchangeable Protons: The chemical shifts of labile protons, such as those on the amine (-NH₃⁺) and amide (-NH-) groups, are highly dependent on the solvent, temperature, and concentration due to hydrogen bonding.[6][7] These protons can also exchange with deuterium atoms if a deuterated solvent like D₂O is added, leading to the disappearance of their signals, a useful technique for peak assignment.

Predicted ¹H NMR Spectrum of 2-Amino-N,3-diphenylpropanamide HCl

Proton LabelDescriptionPredicted Shift (δ, ppm)MultiplicityCoupling (J, Hz)Integration
HₐAmide N-H~10.0 - 10.5Singlet (s)-1H
HₙAmmonium -NH₃⁺~8.5 - 9.5Broad Singlet (br s)-3H
HₐᵣPhenyl (N-linked)~7.0 - 7.6Multiplet (m)-5H
Hₐᵣ'Phenyl (C3-linked)~7.2 - 7.4Multiplet (m)-5H
H₂Methine (α-CH)~4.5 - 4.8Multiplet (m)~5-81H
H₃ₐ, H₃ₑMethylene (β-CH₂)~3.1 - 3.4Multiplet (m)~5-8, ~14 (gem)2H

Comparative Analysis: Deconstructing the Structure-Shift Relationship

To validate and understand the predicted shifts, we can compare them to the experimental data of simpler, related molecules. This comparison allows us to isolate the electronic contributions of individual functional groups.

Compound NameStructureH₂ (α-CH) Shift (ppm)H₃ (β-CH₂) Shift (ppm)Aromatic Shift (ppm)Amide (NH) Shift (ppm)Notes & Reference
2-Amino-N,3-diphenylpropanamide HCl (Target) Ph-CH₂-CH(NH₃⁺)-CO-NH-Ph~4.5 - 4.8 ~3.1 - 3.4 ~7.0 - 7.6 ~10.0 - 10.5 Strong deshielding of H₂ by -NH₃⁺ and C=O. Diastereotopic H₃ protons.
3-Amino-N-phenylpropanamide H₂N-CH₂-CH₂-CO-NH-Ph3.05 (t)2.43 (t)7.02 - 7.519.98 (s)H₂ is adjacent to the amide, not the amine, shifting it upfield. No chirality.[8]
N-Isobutyl-3-phenylpropanamide Ph-CH₂-CH₂-CO-NH-iBu2.58 (t)3.07 (t)7.28 - 7.385.56 (s)Removal of the α-amino group shifts the α-protons (now H₂) significantly upfield.[9]
Propanamide CH₃-CH₂-CO-NH₂2.24 (q)--6.20 (br s)A simple amide reference. The α-protons are significantly more shielded without aromatic or amine groups.[10]
2-Amino-3-phenylpropanamide (Phenylalaninamide) Ph-CH₂-CH(NH₂)-CO-NH₂~3.5 - 4.0~2.8 - 3.1~7.2 - 7.3~7.4 - 7.8Lacks the N-phenyl group and is not protonated, resulting in more shielded H₂, NH, and NH₂ protons.[11][12]

This comparison clearly illustrates the powerful deshielding effect of the protonated α-amino group, which shifts the H₂ proton downfield by approximately 1.0 ppm compared to its unprotonated analogue, phenylalaninamide. Furthermore, the diastereotopic nature of the H₃ protons in the target molecule, a direct consequence of the C₂ chiral center, contrasts with the simple triplets observed for the achiral analogues.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

This protocol provides a standardized workflow for the analysis of a sample like 2-Amino-N,3-diphenylpropanamide HCl.

Objective: To obtain a high-resolution ¹H NMR spectrum, including the identification of exchangeable protons.

Materials:

  • 2-Amino-N,3-diphenylpropanamide HCl (5-10 mg)

  • Deuterated solvent: DMSO-d₆ (0.6 - 0.7 mL)

  • NMR tube (5 mm, high precision)

  • Pipettes and vials

  • Deuterium oxide (D₂O)

Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of the compound into a clean, dry vial.

    • Add ~0.6 mL of DMSO-d₆ to the vial. This solvent is chosen for its ability to dissolve polar compounds and to slow down the exchange of N-H protons, allowing for their observation.

    • Vortex the sample until the solid is completely dissolved.

    • Transfer the solution to a clean, labeled NMR tube.

  • Instrument Setup & Data Acquisition:

    • Insert the sample into the NMR spectrometer.

    • Lock the spectrometer on the deuterium signal of the DMSO-d₆ solvent.

    • Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical peak shape for the reference signal (e.g., residual DMSO).

    • Set the appropriate spectral width (e.g., -2 to 12 ppm) and acquisition time (~2-4 seconds).

    • Collect the ¹H NMR spectrum using a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Data Processing:

    • Apply Fourier transformation to the acquired Free Induction Decay (FID).

    • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

    • Perform baseline correction.

    • Calibrate the chemical shift axis by setting the residual DMSO-d₅ peak to 2.50 ppm.

    • Integrate the peaks to determine the relative ratio of protons.

  • D₂O Exchange Experiment (Confirmation of Labile Protons):

    • Remove the NMR tube from the spectrometer.

    • Add one drop of D₂O to the NMR tube.

    • Gently shake the tube to mix the contents and allow for proton-deuterium exchange.

    • Re-acquire the ¹H NMR spectrum using the same parameters.

    • Expected Result: The signals corresponding to the -NH₃⁺ (Hₙ) and -NH- (Hₐ) protons will significantly decrease in intensity or disappear entirely. This confirms their assignment.

Visualizing Molecular Structure and Proton Environments

Diagrams are essential for correlating NMR data with the molecular structure. The following Graphviz diagram illustrates the unique proton environments in 2-Amino-N,3-diphenylpropanamide.

Caption: Labeled structure of 2-Amino-N,3-diphenylpropanamide showing key protons.

References

  • nmrshiftdb2. (2025, September 7). nmrshiftdb2 - open nmr database on the web. [Link]

  • Doc Brown's Chemistry. INDEX of 1H NMR spectra of organic compounds. [Link]

  • The Royal Society of Chemistry. Supporting Information. [Link]

  • Chemistry LibreTexts. (2022, October 3). 5.3: Factors That Influence NMR Chemical Shift. [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

  • PubChem. 2-Amino-3-phenylpropanamide. [Link]

  • Organic Chemistry Data & Info. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts. [Link]

  • Steinbeck, C., Kuhn, S., & Krause, S. (2025, August 21). An NMR Database for Organic and Organometallic Compounds. Magnetic Resonance in Chemistry. [Link]

  • YouTube. (2021, March 10). Factors Affecting Chemical Shift. [Link]

  • University of Regensburg. Chemical shifts. [Link]

  • Robosky, L. C., et al. (2019). Chemical Shift Variations in Common Metabolites. Metabolites, 9(10), 226. [Link]

  • e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. [Link]

  • The Royal Society of Chemistry. Supplementary Material. [Link]

  • Biological Magnetic Resonance Bank. pH-dependent random coil H, C, and N chemical shifts of the ionizable amino acids. [Link]

  • CAS. NMR Database for Faster Structural Data. [Link]

  • ChemRxiv. (2024). A Dataset of Simple 1-D and 2-D NMR Spectra of Peptides, Including all Encoded Amino Acids, for Introductory. [Link]

  • ResearchGate. 1 H Δδ R/S between diastereomers of the racemic mixtures of derivatives.... [Link]

  • Manchester NMR Methodology Group. Chemical Communications. [Link]

  • University of Potsdam. Tables For Organic Structure Analysis. [Link]

  • Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

  • Master Organic Chemistry. (2022, February 8). Diastereotopic Protons in 1H NMR Spectroscopy: Examples. [Link]

  • Oxford Instruments. Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. [Link]

  • Iraqi Academic Scientific Journals. (2019). Synthesis and characterization of some new amino acid derivatives with some of metal ions and study of their biological activity. [Link]

  • Der Pharma Chemica. (2025, December 28). Synthesis and characterization of a new peptide analogue: 2-Amino-N-(2-amino-ethyl)-3-phenyl-propionamide. [Link]

  • University of Illinois at Urbana-Champaign. (2001, February 26). RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE. [Link]

  • ResearchGate. (2025, March). Fig. S7. 1 H-NMR for 3-amino-N-phenylpropanamide. [Link]

  • Doc Brown's Chemistry. Interpreting the - H-1 hydrogen-1 (proton) NMR spectrum of propanamide. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Chymotrypsin Kinetics: Comparing Standard Substrates for Accurate Protease Characterization

For researchers, scientists, and drug development professionals, understanding enzyme kinetics is not merely an academic exercise; it is a foundational requirement for characterizing enzyme function, screening inhibitors...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, understanding enzyme kinetics is not merely an academic exercise; it is a foundational requirement for characterizing enzyme function, screening inhibitors, and developing novel therapeutics. Chymotrypsin, a serine protease, serves as a quintessential model for studying proteolytic activity due to its well-understood mechanism and broad substrate specificity.[1][2]

This guide provides an in-depth comparison of the kinetic constants for standard chymotrypsin substrates. Moving beyond a simple data sheet, we will explore the causality behind experimental design and provide a self-validating protocol to ensure the generation of robust, publication-quality data.

The Language of Enzyme Efficiency: Understanding Km, kcat, and kcat/Km

To compare substrates meaningfully, one must first grasp the significance of the primary kinetic constants derived from the Michaelis-Menten model.[3][4][5]

  • Michaelis Constant (Km): Often misinterpreted as a simple measure of affinity, Km is the substrate concentration at which the reaction velocity is half of the maximum velocity (Vmax).[3][5][6] A lower Km value indicates that the enzyme reaches half of its maximum efficiency at a lower substrate concentration, suggesting a higher apparent affinity for that substrate.[7][8]

  • Turnover Number (kcat): This constant represents the maximum number of substrate molecules that a single enzyme active site can convert into product per unit of time when the enzyme is fully saturated with substrate.[9] It is a direct measure of the enzyme's catalytic power.

  • Specificity Constant (kcat/Km): Arguably the most important parameter for comparing enzyme efficiency with different substrates, the specificity constant, or catalytic efficiency, represents the rate of the reaction at negligible substrate concentrations.[10][11] It is the pseudo-second-order rate constant between the enzyme and the substrate, providing a measure of how efficiently an enzyme can convert a substrate to a product.[11][12] A higher kcat/Km value signifies greater specificity and efficiency.

Comparative Analysis of Standard Chymotrypsin Substrates

Chymotrypsin preferentially cleaves peptide bonds C-terminal to large hydrophobic amino acid residues like tyrosine, tryptophan, and phenylalanine.[2] Consequently, the most effective substrates are synthetic molecules that mimic these residues. The choice of substrate can significantly impact experimental outcomes, as their kinetic parameters vary widely.

Below is a comparative summary of kinetic constants for several commonly used chymotrypsin substrates. Note that values can vary based on experimental conditions such as pH, temperature, and buffer composition.

SubstrateKm (mM)kcat (s⁻¹)kcat/Km (M⁻¹s⁻¹)Notes
N-acetyl-L-tyrosine ethyl ester (ATEE)0.661932.8 x 10⁵A classic and highly reactive ester substrate.[7][13]
N-acetyl-L-tryptophan methyl ester~0.097~278.0 x 10⁵Highly efficient substrate, often used in viscosity studies.[13][14]
N-succinyl-Ala-Ala-Pro-Phe-p-nitroanilide0.8315.01.81 x 10⁴A common chromogenic substrate releasing a yellow p-nitroaniline product.[15]
N-acetyl-L-phenylalanine-p-nitroanilide~2.2~0.045~20.5A chromogenic substrate with lower efficiency compared to esters.[16]
N-acetyl-L-tryptophanamide7.30.026~3.6Amide substrates generally show lower kcat values than ester substrates.[13][17]

This data illustrates a critical principle: ester substrates, like ATEE, are hydrolyzed much more rapidly (higher kcat) than their amide counterparts.[13] This is due to the chemical nature of the bond being cleaved and the stability of the leaving group. For inhibitor screening, a substrate with a Km value near the expected inhibitor Ki can provide optimal assay sensitivity.

Visualizing the Michaelis-Menten Model

The relationship between these kinetic parameters is described by the Michaelis-Menten equation, which models the formation of the enzyme-substrate complex and its subsequent conversion to product.

MichaelisMenten E E (Free Enzyme) S S (Substrate) ES ES (Enzyme-Substrate Complex) E_S_label + ES->E_S_label k-1 E_P_label + ES->E_P_label kcat (k2) P P (Product) E_S_label->ES k1

Caption: The Michaelis-Menten model for enzyme kinetics.

A Self-Validating Protocol for Chymotrypsin Kinetic Analysis

This protocol describes a continuous spectrophotometric rate determination assay using a chromogenic p-nitroanilide (pNA) substrate, such as N-Succinyl-Ala-Ala-Pro-Phe-pNA. The hydrolysis of the substrate by chymotrypsin releases p-nitroaniline, which produces a yellow color that can be monitored at 405-410 nm.[18]

Causality in Experimental Design
  • Buffer Choice (Tris-HCl with CaCl₂): Tris-HCl provides a stable pH environment (optimum for chymotrypsin is ~7.8-8.0).[19] Calcium ions (Ca²⁺) are included because they are known to stabilize the chymotrypsin enzyme, preventing autolysis (self-digestion).[2]

  • Substrate Stock in DMSO: Many synthetic substrates have poor aqueous solubility. Dimethyl sulfoxide (DMSO) is a suitable organic solvent that solubilizes the substrate without significantly denaturing the enzyme at low final concentrations.[18]

  • Enzyme Preparation in Cold Acidic Buffer: Chymotrypsin is stored and diluted in a cold, slightly acidic buffer (e.g., 1 mM HCl) to minimize its activity and prevent autolysis before the assay begins.[18][19]

  • Kinetic Measurement: The reaction is monitored continuously from the moment of enzyme addition. This is crucial for determining the initial velocity (V₀), which is the linear rate before substrate depletion or product inhibition becomes significant.

Step-by-Step Methodology
  • Reagent Preparation:

    • Assay Buffer: Prepare 50 mM Tris-HCl buffer containing 20 mM CaCl₂, pH 8.0 at 25°C.

    • Substrate Stock Solution: Dissolve N-Succinyl-Ala-Ala-Pro-Phe-pNA in 100% DMSO to a concentration of 20 mM.

    • Enzyme Stock Solution: Prepare a 1 mg/mL stock of α-Chymotrypsin in cold 1 mM HCl with 2 mM CaCl₂.

    • Working Enzyme Solution: Immediately before use, dilute the enzyme stock to the desired final concentration (e.g., 1-5 µg/mL) in the Assay Buffer.

  • Assay Setup (96-well plate format):

    • Substrate Dilution Series: Prepare a series of substrate working solutions by diluting the 20 mM stock into the Assay Buffer. A typical series might range from 0.05 mM to 2.0 mM to bracket the expected Km.

    • Plate Layout: To each well of a clear, flat-bottom 96-well plate, add the appropriate volume of each substrate working solution. Include a "blank" well with buffer only for each substrate concentration.

    • Equilibration: Pre-incubate the plate at 25°C for 5 minutes in a temperature-controlled microplate reader.

  • Initiating the Reaction and Data Acquisition:

    • Initiation: Add the working enzyme solution to each well to start the reaction. The final volume should be consistent (e.g., 200 µL).

    • Measurement: Immediately begin reading the absorbance at 410 nm every 30 seconds for 10-15 minutes.

  • Data Analysis:

    • Calculate Initial Velocity (V₀): For each substrate concentration, plot Absorbance vs. Time. Determine the slope of the initial linear portion of this curve (ΔAbs/min). Convert this rate to concentration/time (e.g., µM/min) using the Beer-Lambert law (A = εcl) and the molar extinction coefficient of p-nitroaniline (ε₄₁₀ = 8,800 M⁻¹cm⁻¹).[18]

    • Generate Kinetic Plots:

      • Michaelis-Menten Plot: Plot the calculated initial velocities (V₀) against their corresponding substrate concentrations ([S]).

      • Lineweaver-Burk Plot: For a more accurate determination of Km and Vmax, create a double-reciprocal plot of 1/V₀ versus 1/[S].[3] The y-intercept of this plot equals 1/Vmax, and the x-intercept equals -1/Km.

    • Calculate Constants:

      • Determine Vmax from the y-intercept of the Lineweaver-Burk plot.

      • Determine Km from the x-intercept.

      • Calculate kcat by dividing Vmax by the final enzyme concentration in the well ([E]t).

      • Calculate the specificity constant (kcat/Km).

Visualizing the Experimental Workflow

Workflow cluster_prep 1. Reagent Preparation cluster_assay 2. Assay Setup cluster_run 3. Reaction & Measurement cluster_analysis 4. Data Analysis prep_buffer Prepare Assay Buffer (Tris-HCl, CaCl2, pH 8.0) dilute_sub Create Substrate Dilution Series prep_buffer->dilute_sub prep_substrate Prepare Substrate Stock (pNA in DMSO) prep_substrate->dilute_sub prep_enzyme Prepare Enzyme Stock (Chymotrypsin in cold HCl) add_enzyme Initiate Reaction: Add Enzyme Solution prep_enzyme->add_enzyme plate_map Pipette Substrates into 96-well plate dilute_sub->plate_map equilibrate Equilibrate plate to 25°C plate_map->equilibrate equilibrate->add_enzyme read_abs Measure Absorbance (410 nm) in Kinetic Mode add_enzyme->read_abs calc_v0 Calculate Initial Velocity (V₀) from linear slopes read_abs->calc_v0 plot_mm Plot V₀ vs [S] (Michaelis-Menten) calc_v0->plot_mm plot_lb Plot 1/V₀ vs 1/[S] (Lineweaver-Burk) calc_v0->plot_lb calc_const Determine Km, Vmax, kcat, and kcat/Km plot_lb->calc_const

Caption: Experimental workflow for determining chymotrypsin kinetic constants.

Conclusion

The accurate determination of kinetic constants is paramount for any research involving enzyme characterization or inhibitor development. By understanding the theoretical underpinnings of Km, kcat, and kcat/Km, and by selecting an appropriate substrate, researchers can design robust experiments. The provided protocol emphasizes causality and self-validation, ensuring that the data generated is reliable and accurately reflects the enzyme's catalytic behavior. This foundational approach allows for the confident comparison of novel inhibitors or engineered enzyme variants against established benchmarks.

References

  • TeachMePhysiology. (2024). Enzyme Kinetics - Structure - Function - Michaelis-Menten Kinetics. TeachMePhysiology. Available from: [Link]

  • Patsnap. (2025). Michaelis-Menten Kinetics Explained: A Practical Guide for Biochemists. Patsnap Synapse. Available from: [Link]

  • University of California, Davis. (2023). Lecture 14: kcat, Km, Kd and Energy Profiles for Enzymatic Reactions. Available from: [Link]

  • Britannica. (2026). Michaelis-Menten kinetics. Encyclopedia Britannica. Available from: [Link]

  • MedSchoolCoach. (n.d.). Michaelis Menten Kinetics – MCAT Biochemistry. Available from: [Link]

  • Microbe Notes. (2022). The Michaelis–Menten Model. Available from: [Link]

  • Park, C. (2022). Visual Interpretation of the Meaning of kcat/KM in Enzyme Kinetics. Journal of Chemical Education. Available from: [Link]

  • Biology Stack Exchange. (2016). What is the meaning behind Kcat / Km?. Available from: [Link]

  • YouTube. (2024). Enzyme kinetics fundamentals & terms: Km, kcat, specificity constant/catalytic efficiency, activity. Available from: [Link]

  • Park, C. (2021). Visual Interpretation of the Meaning of kcat/KM in Enzyme Kinetics. bioRxiv. Available from: [Link]

  • Grzybowski, J. A., et al. (1978). Investigation of diffusion-limited rates of chymotrypsin reactions by viscosity variation. Biochemistry. Available from: [Link]

  • ResearchGate. (n.d.). Kinetics of BAPNA hydrolysis by trypsin in the presence and absence of.... Available from: [Link]

  • The Royal Society of Chemistry. (n.d.). Protocol for enzyme assays. Available from: [Link]

  • Inagami, T., et al. (1969). Influence of Leaving-Group Electronic Effect on a-Chymotrypsin: Catalytic Constants of Specific Substrates. PNAS. Available from: [Link]

  • Hess, G. P., et al. (1970). Investigations of the Chymotrypsin-catalyzed Hydrolysis of Specific Substrates. Journal of Biological Chemistry. Available from: [Link]

  • Chemistry LibreTexts. (2023). 7.2: Chymotrypsin. Available from: [Link]

  • Lillo, M. A., et al. (2011). Effect of Crowding by Dextrans on the Hydrolysis of N-Succinyl-L-phenyl-Ala-p-nitroanilide Catalyzed by α-chymotrypsin. The Journal of Physical Chemistry B. Available from: [Link]

  • Koga, Y., et al. (2003). Purification and Characterization of an Intracellular Chymotrypsin-Like Serine Protease from Thermoplasma volcanium. Bioscience, Biotechnology, and Biochemistry. Available from: [Link]

  • Ratilla, E. M., et al. (1990). Catalytic activity of the serine proteases alpha-chymotrypsin and alpha-lytic protease tagged at the active site with a (terpyridine)platinum(II) chromophore. Biochemistry. Available from: [Link]

  • ACS Publications. (n.d.). Anomalous pH dependence of Kcat/Km in enzyme reactions. Rate constants for the association of chymotrypsin with substrates. Biochemistry. Available from: [Link]

  • ResearchGate. (n.d.). Trypsin-like activity with L-BApNA and L-TAME substrates (a) and.... Available from: [Link]

  • ResearchGate. (n.d.). (A) Chymotrypsin cleavage of the substrate.... Available from: [Link]

  • PubMed. (n.d.). On-line characterization of the activity and reaction kinetics of immobilized enzyme by high-performance frontal analysis. Available from: [Link]

  • Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Kinetic study on conformational effect in hydrolysis of p-nitroanilides catalyzed by α-chymotrypsin. Available from: [Link]

  • PubMed. (1971). Investigations of the chymotrypsin-catalyzed hydrolysis of specific substrates. V. Determination of pre-steady state kinetic parameters for specific substrate esters by stopped flow techniques. Available from: [Link]

  • Filo. (2025). The K _ { \mathrm { M } } for the reaction of chymotrypsin with N-acetylv... Available from: [Link]

  • PubMed. (n.d.). Purification and characterization of an enzyme produced by Treponema denticola capable of hydrolyzing synthetic trypsin substrates. Available from: [Link]

  • csbsju. (2016). b: mechanisms of enzyme catalysis. Available from: [Link]

  • DiVA. (n.d.). A study of the enzymatic activity of chymotrypsin when diffused through an inhibitor-barrier. Available from: [Link]

  • PMC. (n.d.). A new chymotrypsin-like serine protease involved in dietary protein digestion in a primitive animal, Scorpio maurus: purification and biochemical characterization. Available from: [Link]

  • Vaia. (n.d.). The K M for the reaction chymotrypsin with N-acetylvaline ethyl ester is. Available from: [Link]

  • ResearchGate. (n.d.). Typical of kinetic curves for the hydrolysis of N-acetyl-L-tyrosine.... Available from: [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.